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Compound of Interest

Compound Name: Diethyl dimethylmalonate

Cat. No.: B162715

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for diethyl
dimethylmalonate (CAS No: 1619-62-1), a key chemical intermediate. The following sections
detalil its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data, offering valuable insights for compound identification, purity assessment, and structural
elucidation.

Chemical Structure

IUPAC Name: diethyl 2,2-dimethylpropanedioate[1] Molecular Formula: CoH1604[1][2][3]
Molecular Weight: 188.22 g/mol [1][2][3]

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for diethyl dimethylmalonate.

Table 1: *H NMR Spectroscopic Data
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Chemical Shift (3)

Multiplicity Integration Assignment
ppm
4.19 Quartet 4H -OCH2CHs
141 Singlet 6H -C(CHs)2
1.25 Triplet 6H -OCH2CHs
Solvent: CDClIs, Frequency: 400 MHz[4]
Table 2: 13C NMR Spectroscopic Data
Chemical Shift (8) ppm Assighment
171.3 C=0
61.2 -OCH2CHs
46.8 -C(CHs)2
21.6 -C(CHz)2
14.1 -OCH2CHs
Solvent: CDCI3[5]
Table 3: Infrared (IR) Spectroscopy Data
Wavenumber (cm~12) Bond Functional Group
2980-2940 C-H stretch Alkane
1735 C=0 stretch Ester
1260-1230 C-O stretch Ester
Technique: Neat or Liquid Film[1][2]
Table 4: Mass Spectrometry (MS) Data
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miz Relative Intensity (%) Putative Fragment

143 50.80 [M - OCH2CHs]*

115 58.90 [M - COOCH2CHs]*

88 99.99 [M - COOCH2CHs - C2H3]*
87 64.50 [M - COOCH2CHs - C2H4]*
73 33.60 [COOCH2CHs]*

29 39.70 [CH2CHs]*

Technique: Electron lonization (EI)[1][3]

Experimental Workflows and Data Interpretation

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a
chemical sample like diethyl dimethylmalonate.
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Sample Preparation

Diethyl Dimethylmalonate Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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